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Compound of Interest

Compound Name: 6-Bromohexanal

Cat. No.: B1279084 Get Quote

Technical Guide: Physical Properties of 6-
Bromohexanal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 6-
Bromohexanal, specifically its boiling point and density. The information is compiled to assist

researchers and professionals in drug development and other scientific fields where this

compound is of interest.

Core Physical Properties
The physical characteristics of 6-Bromohexanal are crucial for its handling, application in

synthetic chemistry, and for purification processes. Below is a summary of its key physical data.

Data Presentation
Physical Property Value Conditions

Boiling Point 72-75 °C at 1.5 Torr[1]

207.2 ± 23.0 °C (predicted) at 760 mmHg[2]

Density 1.0192 g/cm³ at 25 °C[1]

1.3 ± 0.1 g/cm³ (predicted) Not specified[2]
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Experimental Methodologies
While specific experimental protocols for the determination of 6-Bromohexanal's physical

properties are not extensively detailed in the available literature, standard organic chemistry

techniques are applicable.

Determination of Boiling Point
The boiling point of a liquid, such as 6-Bromohexanal, can be determined using several

established laboratory methods. A common and effective technique is the Thiele tube method,

which is suitable for small sample volumes.

General Protocol using a Thiele Tube:

A small amount of the 6-Bromohexanal sample is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube containing the

sample.

The test tube is attached to a thermometer.

The entire assembly is heated in a Thiele tube containing a high-boiling point oil.

As the temperature rises, a steady stream of bubbles will emerge from the open end of the

capillary tube.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is recorded as the temperature at which the liquid sample begins to enter

the capillary tube.

Alternatively, for larger sample sizes, a simple distillation apparatus can be used. The

temperature at which the liquid consistently condenses on the thermometer bulb during

distillation corresponds to its boiling point at the recorded atmospheric pressure.

Determination of Density
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The density of liquid 6-Bromohexanal can be determined by measuring the mass of a known

volume of the substance.

General Protocol:

An empty, dry graduated cylinder or pycnometer is weighed on an analytical balance.

A known volume of 6-Bromohexanal is carefully added to the graduated cylinder or

pycnometer.

The container with the sample is then re-weighed.

The mass of the 6-Bromohexanal is calculated by subtracting the mass of the empty

container from the mass of the container with the sample.

The density is then calculated by dividing the mass of the sample by its volume. For accurate

results, the temperature at which the measurement is taken should be recorded.

Synthesis Workflow
6-Bromohexanal is commonly synthesized via the oxidation of its corresponding alcohol, 6-

bromo-1-hexanol. This precursor is typically prepared from 1,6-hexanediol. The overall

synthetic pathway is a two-step process.

Experimental Workflow for the Synthesis of 6-
Bromohexanal
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Caption: Synthesis pathway of 6-Bromohexanal.

Step 1: Synthesis of 6-Bromo-1-hexanol from 1,6-Hexanediol

A common method for the selective monobromination of 1,6-hexanediol involves reacting it with

hydrobromic acid in toluene. The water generated during the reaction is removed azeotropically

using a Dean-Stark apparatus to drive the reaction to completion. The crude product is then

purified, typically by vacuum distillation or column chromatography.

Step 2: Oxidation of 6-Bromo-1-hexanol to 6-Bromohexanal

The synthesis of 6-Bromohexanal is achieved through the oxidation of 6-bromo-1-hexanol. A

mild oxidizing agent such as pyridinium chlorochromate (PCC) is often used to prevent over-

oxidation to the carboxylic acid. The reaction is typically carried out in an anhydrous solvent like

dichloromethane (CH₂Cl₂). Careful control of the reaction conditions is necessary to ensure a

good yield of the desired aldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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